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Compound of Interest

Compound Name: 2-Hydroxybenzophenone

Cat. No.: B104022 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed, step-by-step procedures for the safe disposal of 2-
Hydroxybenzophenone, ensuring compliance with general laboratory safety standards and

minimizing environmental impact.

Immediate Safety and Handling
Before beginning any disposal procedure, it is essential to handle 2-Hydroxybenzophenone
with appropriate personal protective equipment (PPE). According to safety data sheets, 2-
Hydroxybenzophenone is a skin and eye irritant and may cause respiratory irritation.[1][2]

Therefore, ensure you are wearing:

Eye Protection: Chemical safety goggles or glasses.

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat.

Work in a well-ventilated area to avoid inhalation of dust particles.

Step-by-Step Disposal Procedure
The primary method for the disposal of solid 2-Hydroxybenzophenone is to collect it in a

suitable, labeled container for pickup by a certified hazardous waste disposal service.[3] Under
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no circumstances should 2-Hydroxybenzophenone be disposed of down the drain or in

regular trash, as it is harmful to aquatic organisms and should not be released into the

environment.[4][5]

1. Waste Collection:

Carefully sweep up the solid 2-Hydroxybenzophenone, minimizing dust generation.[3]
Use a dedicated brush and dustpan for chemical waste.
Place the collected solid into a clearly labeled, non-reactive container with a secure lid. The
original container, if in good condition, is an ideal choice.[6] If the original container is not
available, use a new, clean, and compatible container.

2. Container Labeling:

Properly label the waste container with a hazardous waste tag.
The label must include:
The full chemical name: "2-Hydroxybenzophenone"
The words "Hazardous Waste"
The date of accumulation.
The primary hazards (e.g., "Irritant").
Your name, department, and contact information.

3. Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[3][7]
The SAA should be at or near the point of waste generation and under the control of
laboratory personnel.[8]
Ensure the storage area is cool, dry, and away from incompatible materials, such as strong
oxidizing agents.[5]
Segregate from other incompatible wastes to prevent accidental mixing.[7]

4. Arrange for Disposal:

Once the container is full or has been in storage for a designated period (check your
institution's specific guidelines, which can be up to one year for partially filled containers),
arrange for a pickup from your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[7]
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Quantitative Data for Hazardous Waste Storage
The following table summarizes general quantitative limits for the storage of hazardous waste

in a Satellite Accumulation Area, as mandated by regulations like the Resource Conservation

and Recovery Act (RCRA).

Parameter Limit EPA Regulation

Maximum Volume of

Hazardous Waste
55 gallons 40 CFR 262.15

Maximum Volume of Acutely

Hazardous Waste (P-listed)
1 quart (liquid) or 1 kg (solid) 40 CFR 262.15

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
Hydroxybenzophenone.
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Start: Have 2-Hydroxybenzophenone Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Carefully Sweep Solid Waste
(Minimize Dust)

Place in a Labeled,
Sealed, Compatible Container

Affix Hazardous Waste Label
(Chemical Name, Date, Hazards)

Store in Designated
Satellite Accumulation Area (SAA)

Arrange for Pickup by
Certified Hazardous Waste Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Hydroxybenzophenone.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 2-Hydroxybenzophenone, fostering a culture of
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safety and sustainability in research and development. Always consult your institution's specific

waste management guidelines and your local regulations for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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